Cas no 61312-32-1 (Butanoic acid, 3-oxo-, (4-methylphenyl)methyl ester)

• Product Name: Butanoic acid, 3-oxo-, (4-methylphenyl)methyl ester
• CAS No: 61312-32-1
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 484631
• PubChem ID: 23460113
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-, (4-methylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, (4-methylphenyl)methyl ester
• (4-methylphenyl)methyl 3-oxobutanoate
• DTXSID70634356
• 61312-32-1
• SCHEMBL11306225

• Inchi： 1S/C12H14O3/c1-9-3-5-11(6-4-9)8-15-12(14)7-10(2)13/h3-6H,7-8H2,1-2H3
• InChI Key： BSIUTVXEBSLZFS-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37